Cas no 1018637-71-2 (1-(4-bromo-1H-indol-3-yl)-2-chloroethan-1-one)

• Product Name: 1-(4-bromo-1H-indol-3-yl)-2-chloroethan-1-one
• CAS No: 1018637-71-2
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• MDL: MFCD10035462
• CID: 5462817
• PubChem ID: 28806670
• Update Time: 2023-08-28

1-(4-bromo-1H-indol-3-yl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-1H-indol-3-yl)-2-chloroethan-1-one
• Z1269208264

• MDL： MFCD10035462
• Inchi： 1S/C10H7BrClNO/c11-7-2-1-3-8-10(7)6(5-13-8)9(14)4-12/h1-3,5,13H,4H2
• InChI Key： NKKIUSGVINNMLL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C(CCl)=O)=CN2

Computed Properties

• Exact Mass: 270.93995 g/mol
• Monoisotopic Mass: 270.93995 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 272.52
• XLogP3: 3
• Topological Polar Surface Area: 32.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles